Cas no 135781-38-3 (Ethanone, 1-[(1-hydroxy-1-methylethyl)phenyl]-)

Ethanone, 1-[(1-hydroxy-1-methylethyl)phenyl]- structure
135781-38-3 structure
Product Name:Ethanone, 1-[(1-hydroxy-1-methylethyl)phenyl]-
CAS No:135781-38-3
MF:C11H14O2
MW:178.227663516998
CID:1239007
PubChem ID:53665873
Update Time:2025-04-20

Ethanone, 1-[(1-hydroxy-1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[(1-hydroxy-1-methylethyl)phenyl]-
    • 1-[2-(2-hydroxypropan-2-yl)phenyl]ethanone
    • 1-[2-(2-Hydroxypropan-2-yl)phenyl]ethan-1-one
    • 135781-38-3
    • DTXSID70705797
    • SCHEMBL4575902
    • Inchi: 1S/C11H14O2/c1-8(12)9-6-4-5-7-10(9)11(2,3)13/h4-7,13H,1-3H3
    • InChI Key: AWNGKAMCNCPFBP-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C1C=CC=CC=1C(C)=O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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